Cas no 851468-05-8 (2-{1-(3,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid)
851468-05-8 structure
Product Name:2-{1-(3,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid
CAS No:851468-05-8
MF:C13H14N2O2S
MW:262.327461719513
CID:3107854
PubChem ID:4961783
Update Time:2025-04-21
2-{1-(3,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- {[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]thio}acetic acid
- 851468-05-8
- Z57990877
- SR-01000063709
- SCHEMBL24945055
- MLS000775075
- CHEMBL1493246
- SR-01000063709-1
- G36493
- AB00600829-02
- HMS2716K21
- 2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}aceticacid
- 2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic acid
- CS-0224715
- 2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetic Acid
- SMR000364507
- 2-([1-(3,5-Dimethylphenyl)-1h-imidazol-2-yl]sulfanyl)acetic acid
- EN300-12054
- AKOS008968732
- 2-((1-(3,5-DIMETHYLPHENYL)-1H-IMIDAZOL-2-YL)THIO)ACETIC ACID
- 2-{1-(3,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid
-
- Inchi： 1S/C13H14N2O2S/c1-9-5-10(2)7-11(6-9)15-4-3-14-13(15)18-8-12(16)17/h3-7H,8H2,1-2H3,(H,16,17)
- InChI Key： HCQHVZNEKVSBIB-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)C1=NC=CN1C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 262.07759887Da
- Monoisotopic Mass: 262.07759887Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 80.4Ų
2-{1-(3,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D592218-50mg |
2-{[1-(3,5-Dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic Acid |
851468-05-8 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D592218-100mg |
2-{[1-(3,5-Dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic Acid |
851468-05-8 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D592218-500mg |
2-{[1-(3,5-Dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic Acid |
851468-05-8 | 500mg |
$ 320.00 | 2022-06-05 | ||
| Chemenu | CM481591-1g |
2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic acid |
851468-05-8 | 95%+ | 1g |
$340 | 2023-01-02 | |
| Enamine | EN300-12054-0.05g |
2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic acid |
851468-05-8 | 95% | 0.05g |
$64.0 | 2023-02-09 | |
| Enamine | EN300-12054-0.1g |
2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic acid |
851468-05-8 | 95% | 0.1g |
$66.0 | 2023-02-09 | |
| Enamine | EN300-12054-0.25g |
2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic acid |
851468-05-8 | 95% | 0.25g |
$92.0 | 2023-02-09 | |
| Enamine | EN300-12054-0.5g |
2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic acid |
851468-05-8 | 95% | 0.5g |
$175.0 | 2023-02-09 | |
| Enamine | EN300-12054-1.0g |
2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic acid |
851468-05-8 | 95% | 1.0g |
$256.0 | 2023-02-09 | |
| Enamine | EN300-12054-2.5g |
2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetic acid |
851468-05-8 | 95% | 2.5g |
$503.0 | 2023-02-09 |
2-{1-(3,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
851468-05-8 (2-{1-(3,5-Dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetic Acid) Related Products
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